Cas no 1446781-41-4 (8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile)

• Product Name: 8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile
• CAS No: 1446781-41-4
• MF: C₁₇H₁₈BNO₂
• MW: 279.141324520111
• MDL: MFCD30187491
• CID: 5170459
• PubChem ID: 131491046
• Update Time: 2025-05-24

8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthonitrile
• 8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile

• MDL： MFCD30187491
• Inchi： 1S/C17H18BNO2/c1-16(2)17(3,4)21-18(20-16)14-10-6-8-12-7-5-9-13(11-19)15(12)14/h5-10H,1-4H3
• InChI Key： GBPHSBWZQRCGAQ-UHFFFAOYSA-N
• SMILES： C1(C#N)=C2C(C=CC=C2B2OC(C)(C)C(C)(C)O2)=CC=C1

Additional information on 8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile

8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile

8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile is a highly specialized organic compound with the CAS number 1446781-41-4. This compound is notable for its unique structure, which combines a naphthalene ring system with a boron-containing dioxaborolane moiety. The presence of the naphthalene framework provides a rigid aromatic system, while the dioxaborolane group introduces a boron-based functionality that can be exploited in various chemical reactions and applications.

The synthesis of this compound typically involves advanced methodologies in organic chemistry. One common approach is the use of Stille coupling reactions, which allow for the precise installation of the boron-containing group onto the naphthalene ring. This method has been widely adopted due to its high efficiency and selectivity in forming carbon-boron bonds. Recent advancements in catalytic systems have further enhanced the scalability and sustainability of such syntheses, making this compound more accessible for research and industrial applications.

One of the most promising applications of 8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile lies in its use as a building block in medicinal chemistry. The naphthalene core is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. The boron-containing group can serve as a handle for further functionalization, enabling the creation of diverse bioactive molecules. For instance, researchers have recently explored its potential as a lead compound in the development of novel anti-inflammatory agents and anticancer drugs.

In addition to its role in drug discovery, this compound has also found utility in materials science. The combination of an aromatic naphthalene system and a boron-containing group makes it an attractive candidate for applications in organic electronics. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) and semiconducting materials. Recent studies have demonstrated that the electronic properties of such materials can be fine-tuned by modifying the substituents on the naphthalene ring or the dioxaborolane group.

The structural versatility of 8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile also makes it a valuable tool in chemical biology. Its ability to undergo various cross-coupling reactions has enabled its use in constructing complex molecular architectures. For instance, researchers have employed this compound as a substrate in Suzuki-Miyaura couplings to synthesize biaryl compounds with intricate connectivity. These efforts have contributed to the development of new methodologies for constructing natural product analogs and synthetic polymers.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like 8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile. While boron-based compounds are generally considered less toxic than heavy metal-containing analogs, their persistence and bioaccumulation potential remain areas of active research. Recent studies have focused on assessing their degradation pathways under various environmental conditions and evaluating their effects on aquatic organisms.

In conclusion, 8-(tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbonitrile is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new synthetic routes and functionalizations for this compound, it is poised to play an increasingly important role in advancing both academic and industrial endeavors.